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Compound of Interest

Compound Name: Picarbutrazox

Cat. No.: B3026463

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Picarbutrazox seed treatments with alternative
fungicides for the control of oomycete pathogens in key agricultural crops. The information is
compiled from recent field trial data and regulatory assessments to support research and
development decisions.

Executive Summary

Picarbutrazox is a novel fungicide belonging to the tetrazolyloximes chemical group, classified
by the Fungicide Resistance Action Committee (FRAC) as Group U17 due to its unknown
mode of action.[1] It has demonstrated significant efficacy against a broad spectrum of
oomycete pathogens, including species of Pythium, Phytophthora, Phytopythium, and
Globisporangium, which are major causes of seed and seedling diseases in crops like corn and
soybeans.[2][3] Field trials have consistently shown that Picarbutrazox provides protection
comparable or superior to existing commercial standards, making it a valuable tool for
integrated disease management and fungicide resistance management.[4][5]

Comparative Efficacy Data

The following tables summarize quantitative data from field trials comparing Picarbutrazox
with other seed treatments in corn and soybean.

Corn Seed Treatment Comparison
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Table 1: Effect of Picarbutrazox on Plant Stand and Yield in Corn[4]

] . Plant Stand Yield
Treatment Active Ingredients
(plants/acre) (bushels/acre)
Untreated Control - ~22,000 166
Picarbutrazox Picarbutrazox ~28,500 198
] Metalaxyl +
Alternative 1 ) ) ~28,000 198
Trifloxystrobin
) Metalaxyl +
Alternative 2 ~28,000 198
Ethaboxam

Data from trials in corn fields with pressure from Pythium spp.[4]

Soybean Seed Treatment Comparison

Table 2: Effect of Picarbutrazox on Plant Stand in Soybean[4]

Treatment Active Ingredients Plant Stand (plants/acre)
Picarbutrazox Picarbutrazox 86,000
Alternative 1 Metalaxyl + Pyraclostrobin 81,000
Alternative 2 Metalaxyl + Ethaboxam 61,000

Yield data in this soybean trial was not significantly different due to the crop's ability to
compensate for plant stand variations.[4]

Table 3: Efficacy of Picarbutrazox in Soybean under Oomycete Pressure[2][3]
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Application Rate (g Impact on Plant

Treatment ) . Impact on Yield
a.i./100 kg seed) Population
Base Seed ) )
Baseline Baseline
Treatment*
) Higher in 3 of 14 Higherin 1 of 12
Base + Picarbutrazox 1 ) )
environments environments
] Higher in 3 of 14 Higher in 1 of 12
Base + Picarbutrazox 25 ] ]
environments environments

*Base seed treatment included mefenoxam, fludioxonil, and sedaxane.[2]

Experimental Protocols

The data presented in this guide were generated from robust field trial protocols designed to
evaluate the efficacy of seed treatments under various environmental conditions and disease
pressures. A generalized experimental protocol is outlined below.

General Field Trial Protocol for Seed Treatment Efficacy

o Site Selection: Trials are conducted in fields with a history of oomycete seedling diseases to
ensure adequate disease pressure.[2] Multiple locations with varying soil types and climatic
conditions are chosen to assess performance across different environments.[6]

o Experimental Design: A randomized complete block design is typically used with multiple
replications (e.g., four or more) for each treatment to minimize the effects of field variability.

e Treatments:

[¢]

Untreated Control: Seed with no fungicide treatment.

[¢]

Picarbutrazox Treatment: Seed treated with a specified dose of Picarbutrazox (e.g., 1.0
and 2.5 g a.i./100 kg of seed).[2]

Commercial Standard Treatments: Seed treated with registered alternative fungicides at

o

their recommended rates for comparison (e.g., metalaxyl/mefenoxam, ethaboxam,
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oxathiapiprolin).[4][7]

o Seed Treatment Application: Fungicides are applied to the seed using calibrated equipment
to ensure accurate and uniform coverage.

o Planting: Treated seeds are planted using standard commercial planters. Plot size and
seeding rates are consistent across all treatments.

o Data Collection:

o Plant Stand: Emerged seedlings are counted at a specific growth stage (e.g., V1-V2 for
soybeans) to determine the plant population per unit area.[2]

o Disease Assessment: Seedling diseases, such as damping-off and root rot, are visually
assessed and rated for incidence and severity.

o Yield: The crop is harvested at maturity, and the grain yield is measured and adjusted for
moisture content.[2]

» Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine
statistically significant differences between treatments.

Visualizations
Fungicide Resistance Management with Picarbutrazox

Picarbutrazox's novel mode of action (FRAC Group U17) makes it a critical component in
fungicide resistance management programs. By rotating or combining fungicides with different
modes of action, the selection pressure on pathogen populations is reduced, prolonging the
effectiveness of all fungicides.
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Fungicide Rotation Strategy
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Caption: Fungicide rotation strategy incorporating Picarbutrazox.

Experimental Workflow for Field Trial Validation

The following diagram illustrates the typical workflow for a field trial designed to validate the
efficacy of a new seed treatment like Picarbutrazox.
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Caption: Generalized workflow for a seed treatment field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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